Cas no 2171918-35-5 (Methyl 3-amino-4-(ethylsulfanyl)-3-methylbutanoate)

• Product Name: Methyl 3-amino-4-(ethylsulfanyl)-3-methylbutanoate
• CAS No: 2171918-35-5
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5600864
• PubChem ID: 165506087
• Update Time: 2023-08-23

Methyl 3-amino-4-(ethylsulfanyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1286709
• 2171918-35-5
• methyl 3-amino-4-(ethylsulfanyl)-3-methylbutanoate
• Methyl 3-amino-4-(ethylsulfanyl)-3-methylbutanoate

• Inchi： 1S/C8H17NO2S/c1-4-12-6-8(2,9)5-7(10)11-3/h4-6,9H2,1-3H3
• InChI Key： VTUKPAVSQZJVMT-UHFFFAOYSA-N
• SMILES： S(CC)CC(C)(CC(=O)OC)N

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.6Ų